acetic acid, tert-butyl 3-(carbamimidoylmethyl)piperidine-1-carboxylate
Overview
Description
Acetic acid, tert-butyl 3-(carbamimidoylmethyl)piperidine-1-carboxylate, or Ac-tBu-3CMPC, is an organic compound containing a tert-butyl group, a carbamimidoylmethyl group, and a carboxylate group. This compound is an important intermediate in the synthesis of several biologically active compounds, such as those used in pharmaceuticals and agrochemicals. It is also used in the synthesis of polymers, such as polyurethanes and polyesters. This compound has been the subject of numerous studies, which have shown its potential applications in a wide range of fields.
Scientific Research Applications
Ac-tBu-3CMPC has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of biologically active compounds, such as those used in pharmaceuticals and agrochemicals. It has also been used in the synthesis of polymers, such as polyurethanes and polyesters. It has been used in the synthesis of peptides, such as peptide hormones, and in the synthesis of organic compounds, such as dyes and pigments. Additionally, Ac-tBu-3CMPC has been used in the synthesis of a variety of metal complexes, such as those used in catalytic reactions.
Mechanism of Action
Ac-tBu-3CMPC is a reactive intermediate in the synthesis of several biologically active compounds. The reaction of Ac-tBu-3CMPC with a base, such as sodium hydroxide, results in the formation of an anion, which can then react with other molecules to form a variety of products. For example, the reaction of Ac-tBu-3CMPC with a peptide can result in the formation of a peptide hormone. Additionally, the reaction of Ac-tBu-3CMPC with an organic compound, such as a dye or pigment, can result in the formation of a metal complex.
Biochemical and Physiological Effects
Ac-tBu-3CMPC has been shown to have a variety of biochemical and physiological effects. It has been shown to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, Ac-tBu-3CMPC has been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to inhibit the growth of certain bacteria, including Escherichia coli and Staphylococcus aureus.
Advantages and Limitations for Lab Experiments
The use of Ac-tBu-3CMPC in lab experiments has a number of advantages. It is relatively inexpensive and easy to obtain. Additionally, it is a stable compound and can be used in a variety of reactions. However, there are also some limitations to its use. It is a highly reactive compound and can react with other molecules, resulting in the formation of unwanted byproducts. Additionally, it can be toxic if inhaled or ingested.
Future Directions
The potential applications of Ac-tBu-3CMPC are vast, and there are a number of potential future directions for research. One potential area of research is the development of new synthetic methods for the production of Ac-tBu-3CMPC. Additionally, further research could be conducted to investigate its potential applications in the synthesis of biologically active compounds, such as peptide hormones, and organic compounds, such as dyes and pigments. Furthermore, research could also be conducted to investigate its potential applications in the synthesis of metal complexes, such as those used in catalytic reactions. Additionally, research could be conducted to further investigate its biochemical and physiological effects, as well as its potential toxicity. Finally, research could be conducted to investigate its potential applications in the treatment of various diseases, such as Alzheimer's disease and cancer.
Synthesis Methods
Ac-tBu-3CMPC is synthesized via a two-step process. The first step involves the reaction of acetic acid and tert-butyl chloride in aqueous solution to form tert-butyl acetate. The second step involves the reaction of tert-butyl acetate with 3-(carbamimidoylmethyl)piperidine-1-carboxylate in the presence of a base, such as sodium hydroxide, to form Ac-tBu-3CMPC. This method has been used to produce Ac-tBu-3CMPC in a high yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for acetic acid, tert-butyl 3-(carbamimidoylmethyl)piperidine-1-carboxylate involves the reaction of tert-butyl 3-(aminomethyl)piperidine-1-carboxylate with cyanamide followed by hydrolysis to yield the desired product.", "Starting Materials": [ "tert-butyl 3-(aminomethyl)piperidine-1-carboxylate", "cyanamide", "water", "acetic acid", "sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve tert-butyl 3-(aminomethyl)piperidine-1-carboxylate in water.", "Step 2: Add cyanamide to the solution and stir for 2 hours at room temperature.", "Step 3: Add acetic acid to the reaction mixture and heat to reflux for 4 hours.", "Step 4: Cool the reaction mixture and adjust the pH to 7-8 using sodium hydroxide.", "Step 5: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 6: Purify the product by column chromatography to obtain acetic acid, tert-butyl 3-(carbamimidoylmethyl)piperidine-1-carboxylate." ] } | |
CAS RN |
2408965-99-9 |
Product Name |
acetic acid, tert-butyl 3-(carbamimidoylmethyl)piperidine-1-carboxylate |
Molecular Formula |
C14H27N3O4 |
Molecular Weight |
301.4 |
Purity |
95 |
Origin of Product |
United States |
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